Cas no 1335741-53-1 ((2R)-1-(quinolin-2-yl)propan-2-amine)

• Product Name: (2R)-1-(quinolin-2-yl)propan-2-amine
• CAS No: 1335741-53-1
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 6391478
• PubChem ID: 33788821
• Update Time: 2025-05-25

(2R)-1-(quinolin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(quinolin-2-yl)propan-2-amine
• 2-Quinolineethanamine, a-methyl-, (aR)-
• 2-Quinolineethanamine, α-methyl-, (αR)-
• EN300-1859395
• SCHEMBL14478292
• 1335741-53-1

• Inchi： 1S/C12H14N2/c1-9(13)8-11-7-6-10-4-2-3-5-12(10)14-11/h2-7,9H,8,13H2,1H3/t9-/m1/s1
• InChI Key： HQWPUEXBWBCCAS-SECBINFHSA-N
• SMILES： N1C2C(=CC=CC=2)C=CC=1C[C@@H](C)N

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 312.2±17.0 °C(Predicted)
• pka: 9.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (2R)-1-(quinolin-2-yl)propan-2-amine

Comprehensive Overview of (2R)-1-(quinolin-2-yl)propan-2-amine (CAS No. 1335741-53-1): Properties, Applications, and Research Insights

The compound (2R)-1-(quinolin-2-yl)propan-2-amine (CAS No. 1335741-53-1) is a chiral amine derivative featuring a quinoline scaffold, which has garnered significant attention in pharmaceutical and chemical research. Its unique structural attributes, including the quinoline moiety and stereospecific (2R) configuration, make it a valuable intermediate for drug discovery and material science. This article delves into its molecular characteristics, synthesis pathways, and potential applications while addressing trending topics like chiral synthesis, small-molecule therapeutics, and AI-driven drug design.

Chemically, (2R)-1-(quinolin-2-yl)propan-2-amine belongs to the class of quinoline-based amines, known for their versatility in medicinal chemistry. The quinoline ring system is a privileged structure in drug development, often associated with antimicrobial, anticancer, and CNS-targeting activities. Researchers frequently explore its enantioselective synthesis to optimize bioactivity, as the (2R) configuration may influence receptor binding affinity. Recent studies highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine.

From a synthetic perspective, the preparation of 1335741-53-1 often involves asymmetric catalysis or resolution techniques to achieve high enantiomeric purity. Modern methodologies like flow chemistry and organocatalysis are increasingly applied to enhance yield and sustainability—a nod to the growing demand for green chemistry solutions. Analytical techniques such as HPLC chiral separation and X-ray crystallography are critical for quality control, ensuring compliance with ICH guidelines for pharmaceutical intermediates.

The applications of (2R)-1-(quinolin-2-yl)propan-2-amine extend beyond traditional drug discovery. Its structural motif is investigated in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Additionally, its fluorescent properties—derived from the quinoline core—make it a candidate for bioimaging probes, aligning with advancements in theranostics. These intersections with cutting-edge technologies respond to frequent search queries like "quinoline derivatives in cancer research" and "chiral amines in CNS drugs."

In the context of computational chemistry, 1335741-53-1 serves as a model compound for molecular docking simulations, aiding in the virtual screening of kinase inhibitors. The rise of AI-augmented drug discovery platforms has further amplified interest in such scaffolds, as they offer rich data for machine learning algorithms predicting ADMET profiles. This synergy between experimental and in silico methods addresses the industry’s push toward faster R&D cycles.

Regulatory and safety aspects of (2R)-1-(quinolin-2-yl)propan-2-amine are equally pivotal. While not classified as hazardous, its handling requires standard precautions for amine-containing compounds. Environmental fate studies are scarce, prompting calls for more eco-toxicological data—a gap often highlighted in ESG-focused research agendas. Such discussions resonate with searches like "sustainable synthesis of chiral amines" and "quinoline biodegradability."

In summary, (2R)-1-(quinolin-2-yl)propan-2-amine (CAS No. 1335741-53-1) exemplifies the convergence of structural elegance and functional diversity in modern chemistry. Its relevance spans drug development, material science, and computational modeling, making it a staple in interdisciplinary research. As the scientific community prioritizes chiral precision and sustainable methodologies, this compound will likely remain a focal point for innovation.